Cas no 1311924-09-0 (N-(cyanomethyl)-N-ethyl-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxamide)

• Product Name: N-(cyanomethyl)-N-ethyl-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxamide
• CAS No: 1311924-09-0
• MF: C₁₄H₁₆N₂O₃
• MW: 260.288443565369
• CID: 5603374
• PubChem ID: 47462980
• Update Time: 2025-05-23

N-(cyanomethyl)-N-ethyl-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26680165
• AKOS034684646
• 1311924-09-0
• N-(cyanomethyl)-N-ethyl-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxamide
• Z908247674

• Inchi： 1S/C14H16N2O3/c1-2-16(7-6-15)14(17)11-4-5-12-13(10-11)19-9-3-8-18-12/h4-5,10H,2-3,7-9H2,1H3
• InChI Key： QSVNWTSCTAZLOY-UHFFFAOYSA-N
• SMILES： O1CCCOC2C=CC(C(N(CC#N)CC)=O)=CC1=2

Computed Properties

• Exact Mass: 260.11609238g/mol
• Monoisotopic Mass: 260.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 62.6Ų

Additional information on N-(cyanomethyl)-N-ethyl-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxamide

Introduction to N-(cyanomethyl)-N-ethyl-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxamide (CAS No. 1311924-09-0)

N-(cyanomethyl-N-ethyl-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxamide) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 1311924-09-0, belongs to a class of molecules that exhibit promising characteristics for further exploration in medicinal chemistry.

The molecular structure of N-(cyanomethyl)-N-ethyl-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxamide incorporates several key functional groups that contribute to its reactivity and interaction with biological targets. The presence of a cyano group and an ethyl substituent in the molecule suggests potential for diverse pharmacological effects. Specifically, the cyano group can participate in hydrogen bonding and coordinate with metal ions, while the ethyl group may influence the compound's solubility and metabolic stability.

In recent years, there has been a growing interest in exploring the therapeutic potential of benzodioxepine derivatives. These compounds have shown promise in various preclinical studies due to their ability to modulate neurotransmitter systems and interact with specific enzymes and receptors. N-(cyanomethyl)-N-ethyl-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxamide is no exception, and its unique chemical profile makes it a valuable candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The benzodioxepine core structure is known for its ability to interact with a wide range of biological targets, including serotonin receptors and enzymes involved in neurotransmitter metabolism. The modifications introduced in N-(cyanomethyl)-N-ethyl-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxamide are designed to enhance its binding affinity and selectivity, making it a more effective candidate for therapeutic applications.

Recent studies have begun to unravel the pharmacological properties of this compound. Initial in vitro experiments have demonstrated that it can interact with certain serotonin receptors, leading to changes in neurotransmitter release and signaling pathways. These findings are particularly intriguing given the well-documented role of serotonin in mood regulation, pain perception, and cognitive functions. Further research is needed to fully elucidate the mechanisms by which this compound exerts its effects.

The synthesis of N-(cyanomethyl)-N-ethyl-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxamide presents unique challenges due to the complexity of its molecular structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. The synthetic route involves multiple steps, including condensation reactions, cyclization processes, and functional group transformations. Each step must be carefully optimized to ensure the integrity of the final product.

In addition to its pharmacological potential, N-(cyanomethyl)-N-ethyl-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxamide has also been studied for its chemical stability and compatibility with various analytical techniques. Its stability under different conditions makes it suitable for structural elucidation using spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These techniques provide valuable insights into the molecular structure and dynamics of the compound.

The future direction of research on N-(cyanomethyl)-N-ethyl-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxamide is likely to focus on both preclinical and clinical studies. Preclinical investigations will aim to further characterize its pharmacological profile, including its efficacy, safety profile, and potential side effects. Clinical trials will be essential to evaluate its effectiveness in humans and determine optimal dosing regimens.

The development of new pharmaceuticals is a complex process that requires collaboration between chemists, biologists, pharmacologists, and clinicians. N-(cyanomethyl)-N-ethyl-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxamide represents an exciting opportunity for researchers to contribute to this effort. Its unique properties make it a promising candidate for treating various conditions associated with neurotransmitter imbalances.

In conclusion, N-(cyanomethyl)-N-ethyl-3,4-dihydro -2H -1 , 5 -benzodioxepine -7 -carboxamide (CAS No. 1311924 -09 -0) is a fascinating compound with significant potential in pharmaceutical research. Its structural features and biological activities make it an attractive candidate for further exploration. As research continues to uncover more about its properties and mechanisms of action , this compound may play a crucial role in the development of new treatments for neurological and psychiatric disorders .